Cas no 130046-78-5 (2-(benzyloxy)-1,3-dibromo-5-fluorobenzene)

2-(benzyloxy)-1,3-dibromo-5-fluorobenzene structure
130046-78-5 structure
Product Name:2-(benzyloxy)-1,3-dibromo-5-fluorobenzene
CAS No:130046-78-5
MF:C13H9Br2FO
MW:360.016365766525
CID:1225368
PubChem ID:15057645
Update Time:2025-04-20

2-(benzyloxy)-1,3-dibromo-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-(benzyloxy)-1,3-dibromo-5-fluorobenzene
    • 2-(2,6-Bis(trifluoromethyl)phenyl)acetonitrile
    • KB-220621
    • AK104821
    • AKOS016007928
    • (2,6-bis-trifluoromethyl-phenyl)-acetonitrile
    • AGN-PC-0CO15Y
    • (2,6-Dibromo-4-fluoro-phenyl) benzyl ether
    • CTK8C4024
    • ANW-70961
    • 2-(2,6-Bis(trifluoromethyl)phenyl)acetonitrile; KB-220621; AK104821; AKOS016007928; (2,6-bis-trifluoromethyl-phenyl)-acetonitrile; AGN-PC-0CO15Y; (2,6-Dibromo-4-fluoro-phenyl) benzyl ether; CTK8C4024; ANW-70961;
    • 130046-78-5
    • SCHEMBL8252175
    • 1,3-Dibromo-5-fluoro-2-(phenylmethoxy)benzene
    • 1,3-dibromo-5-fluoro-2-phenylmethoxybenzene
    • SKHROZAEMJEPPI-UHFFFAOYSA-N
    • MFCD00443143
    • E89448
    • CS-0193241
    • Inchi: 1S/C13H9Br2FO/c14-11-6-10(16)7-12(15)13(11)17-8-9-4-2-1-3-5-9/h1-7H,8H2
    • InChI Key: SKHROZAEMJEPPI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCC1C=CC=CC=1)Br)F

Computed Properties

  • Exact Mass: 357.90037
  • Monoisotopic Mass: 357.90042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

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